Cas no 1805498-77-4 (Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)benzoate
• CAS No: 1805498-77-4
• MF: C₁₁H₇ClF₃NO₂S
• MW: 309.691991090775
• CID: 4947583
• Update Time: 2025-10-22

Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7ClF3NO2S/c1-2-18-10(17)7-3-6(19-11(13,14)15)4-9(12)8(7)5-16/h3-4H,2H2,1H3
• InChI Key： YVCXABKKYNEPFK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(=O)OCC)C=1C#N)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1805498-77-4)

Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1805498-77-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, offers versatile reactivity, making it a valuable building block in modern chemical research and industrial applications. Its molecular structure, combining halogenated and electron-withdrawing moieties, enables selective transformations critical for developing high-performance materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)benzoate has surged due to their enhanced stability, lipophilicity, and metabolic resistance—properties highly sought after in drug discovery and crop protection formulations. Researchers and manufacturers frequently search for CAS 1805498-77-4 suppliers, synthesis protocols, and applications in medicinal chemistry, reflecting its growing relevance. The compound’s trifluoromethylthio group (-SCF3), in particular, is a hot topic in organofluorine chemistry, as it imparts unique electronic and steric effects that improve binding affinity in targeted therapies.

From a synthetic perspective, Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)benzoate serves as a precursor for heterocyclic scaffolds, such as benzothiazoles and quinolines, which are pivotal in designing kinase inhibitors and antimicrobial agents. Its ethyl ester functionality further facilitates ester hydrolysis or transesterification, enabling downstream modifications. Industry professionals often inquire about scalable production methods and purity standards for CAS No. 1805498-77-4, underscoring its industrial viability.

Environmental and regulatory considerations also shape discussions around this compound. With increasing focus on green chemistry, researchers explore solvent-free reactions or catalytic processes to synthesize Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)benzoate sustainably. Additionally, its low ecotoxicity profile compared to traditional halogenated aromatics aligns with global trends toward safer agrochemicals. FAQs like "Is CAS 1805498-77-4 biodegradable?" or "What are the alternatives to trifluoromethylthio reagents?" highlight user concerns about sustainability.

In material science, the compound’s electron-deficient aromatic ring lends itself to organic electronics, such as OLEDs and photovoltaic materials. The cyano group enhances charge transport properties, while the trifluoromethylthio moiety improves thermal stability—a combination driving innovation in flexible displays and energy storage devices. Searches for "CAS 1805498-77-4 in optoelectronics" or "conductive polymers derived from cyano-benzoates" reflect this interdisciplinary interest.

To conclude, Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1805498-77-4) exemplifies the convergence of cutting-edge chemistry and industrial demand. Its multifaceted applications—from life sciences to advanced materials—coupled with its alignment with sustainable practices, ensure its prominence in scientific and commercial spheres. As innovation accelerates, this compound will likely remain a keystone in solving complex challenges across industries.